Cas no 100103-31-9 (Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-)

• Product Name: Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-
• CAS No: 100103-31-9
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 1124895
• PubChem ID: 13610334
• Update Time: 2025-04-20

Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-
• EN300-1156781
• 4-tert-Butyl-3-ethylcyclohexan-1-one
• SCHEMBL4705847
• 100103-31-9

• Inchi： 1S/C12H22O/c1-5-9-8-10(13)6-7-11(9)12(2,3)4/h9,11H,5-8H2,1-4H3
• InChI Key： NTCULBQOQNAPNN-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C)(C)C)C(CC)C1

Computed Properties

• Exact Mass: 182.16716
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids